Cas no 62399-82-0 (2-Butenamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-)

• Product name: 2-Butenamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 62399-82-0
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 446234
• PubChem ID: 53902126

2-Butenamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenamide, N-butyl-N-(1-methyl-1H-pyrazol-3-yl)-
• N-butyl-N-(1-methylpyrazol-3-yl)but-2-enamide
• N-Butyl-N-(1-methyl-1H-pyrazol-3-yl)but-2-enamide
• 62399-82-0
• DTXSID70707534

• Inchi： InChI=1S/C12H19N3O/c1-4-6-9-15(12(16)7-5-2)11-8-10-14(3)13-11/h5,7-8,10H,4,6,9H2,1-3H3
• InChI Key： HXVPVGYUNVCKFW-UHFFFAOYSA-N
• SMILES： CCCCN(C1=NN(C=C1)C)C(=O)C=CC

Computed Properties

• Exact Mass: 221.15297
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.1Ų
• XLogP3: 2

Experimental Properties

• PSA: 38.13